Cas no 2172524-41-1 (9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2172524-41-1
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5567735
• PubChem ID: 165593737
• Update Time: 2025-10-29

9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane
• 2172524-41-1
• EN300-1638494
• 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane

• Inchi： 1S/C13H22N4O/c1-12(2,3)17-10(4-5-16-17)11-13(8-14-9-13)18-7-6-15-11/h4-5,11,14-15H,6-9H2,1-3H3
• InChI Key： SGYNIHPJIKCYNJ-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CC=NN2C(C)(C)C)C21CNC2

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 51.1Ų

Additional information on 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro3.5nonane

Comprehensive Overview of 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2172524-41-1)

The compound 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2172524-41-1) is a spirocyclic heterocycle featuring a unique 5-oxa-2,8-diazaspiro[3.5]nonane core. This scaffold is increasingly recognized for its potential in medicinal chemistry due to its structural rigidity and ability to modulate biological targets. The presence of a 1-tert-butyl-1H-pyrazol-5-yl moiety further enhances its pharmacokinetic properties, making it a subject of interest in drug discovery pipelines. Researchers are exploring its applications in targeting GPCRs (G-protein-coupled receptors) and kinases, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in addressing complex diseases like neurodegenerative disorders and oncology. The 5-oxa-2,8-diazaspiro[3.5]nonane framework, in particular, has been linked to improved blood-brain barrier penetration—a critical factor for CNS drug development. This aligns with frequent search queries such as "spirocyclic compounds in CNS drugs" and "tert-butyl pyrazole derivatives in drug design", reflecting the scientific community's focus on innovative scaffolds.

Synthetic routes to 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane often involve multicomponent reactions or catalyzed cyclizations, topics frequently searched in organic chemistry forums. The compound's tert-butyl group contributes to metabolic stability, a hot topic in ADMET optimization discussions. Its pyrazole ring also resonates with trends in fragment-based drug discovery, as evidenced by growing literature on heterocyclic fragments for lead generation.

From a commercial perspective, CAS No. 2172524-41-1 is gaining traction in custom synthesis catalogs, with suppliers highlighting its potential as a building block for kinase inhibitors. This connects to trending searches like "buy spirocyclic heterocycles" and "pyrazole-containing intermediates". Analytical data (e.g., HPLC purity, NMR spectra) for this compound is often requested, underscoring its role in quality-controlled pharmaceutical research.

Environmental and regulatory aspects of 9-(1-tert-butyl-1H-pyrazol-5-yl)-5-oxa-2,8-diazaspiro[3.5]nonane are also noteworthy. Its low ecotoxicity profile (predicted by QSAR models) makes it attractive for green chemistry initiatives, a topic dominating sustainable pharma debates. Patent landscapes reveal its inclusion in IP-protected drug candidates, particularly for inflammatory diseases—another area with high search volume.

In conclusion, 2172524-41-1 represents a compelling case study in modern heterocyclic chemistry, bridging academic interest and industrial applications. Its structural features address multiple drug discovery challenges, from target engagement to DMPK properties, while aligning with SEO trends like "novel spirocyclic scaffolds 2024" and "pyrazole derivatives in medicinal chemistry". As research progresses, this compound may emerge as a key player in next-generation therapeutics.